1-(3-Methylphenyl)hexan-1-amine

• Molecular Formula: C13H21N
• Molecular Weight: 191.31 g/mol
• IUPAC Name: 1-(3-methylphenyl)hexan-1-amine
• InChI: InChI=1S/C13H21N/c1-3-4-5-9-13(14)12-8-6-7-11(2)10-12/h6-8,10,13H,3-5,9,14H2,1-2H3
• InChI Key: IUIROMSZJAMMIS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(C1=CC=CC(=C1)C)N

Description

1-(3-Methylphenyl)hexan-1-amine is a secondary amine characterized by a hexyl chain attached to an amine group, which is further substituted with a 3-methylphenyl group at the primary carbon. For instance, hexan-1-amine derivatives exhibit moderate polarity, with thermodynamic properties such as density and refractive index dependent on alkyl chain length and substituent electronic effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(3-Methylphenyl)hexan-1-amine can be synthesized through several methods. One common approach involves the reaction of 3-methylphenylmagnesium bromide with hexanenitrile, followed by hydrolysis to yield the desired amine. Another method includes the reductive amination of 3-methylbenzaldehyde with hexylamine in the presence of a reducing agent such as sodium cyanoborohydride.

Industrial Production Methods: In industrial settings, the production of 1-(3-Methylphenyl)hexan-1-amine may involve catalytic hydrogenation of the corresponding nitrile or imine intermediates. The use of transaminases for chiral selective synthesis is also explored, optimizing variables such as enzyme loading, substrate loading, temperature, and pH to achieve high yields and purity .

Chemical Reactions Analysis

Types of Reactions: 1-(3-Methylphenyl)hexan-1-amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form the corresponding imine or nitrile.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Acid chlorides or anhydrides in the presence of a base.

Major Products Formed:

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of amides or other substituted derivatives

Scientific Research Applications

1-(3-Methylphenyl)hexan-1-amine has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential use in the development of pharmaceutical drugs, particularly those targeting neurological conditions.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 1-(3-Methylphenyl)hexan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. Detailed studies on its binding affinity and specificity are essential to understand its effects .

Comparison with Similar Compounds

Positional Isomers and Halogenated Derivatives

• 1-(2-Fluorophenyl)hexan-1-amine hydrochloride (CAS: 1864055-88-8): Substitutes the 3-methyl group with a fluorine atom at the 2-position. Molecular weight: 231.74 g/mol (vs. 205.30 g/mol for 1-(3-Methylphenyl)hexan-1-amine, inferred from ).

• N-(4-Fluorobenzyl)-N-(4-methoxybenzyl)amine (3k) :

  • Contains two aromatic substituents (4-fluoro and 4-methoxybenzyl) instead of a single 3-methylphenyl group.
  • The methoxy group enhances solubility in polar solvents, while the fluorine atom may increase metabolic stability in biological systems .

Alkyl Chain Variations

• N-(4-(Trifluoromethyl)benzyl)hexan-1-amine (3h) :

  • Features a trifluoromethyl group on the benzyl ring, significantly increasing lipophilicity (logP ~3.5 estimated) compared to the 3-methylphenyl analogue.
  • Synthesis yield: 55% under ruthenium-catalyzed conditions, suggesting steric hindrance from the CF₃ group may reduce efficiency relative to less bulky substituents .

• Hexan-1-amine (HxA) :

  • Lacks the aromatic substituent, resulting in lower boiling point (132–133°C) and higher volatility.
  • Thermodynamic studies show that mixtures with DMF exhibit negative excess relative permittivities (εᵣᴱ = -1.2 at 298 K), indicating disrupted dipole interactions compared to aromatic amines .

Functional Analogues in Drug Discovery

• 1-(3-Methylphenyl)-1H-benzimidazol-5-amine: Shares the 3-methylphenyl group but incorporates a benzimidazole ring.
• 2-(Methylamino)-1-(3-methylphenyl)propan-1-one (3-MMC): A ketone derivative with a 3-methylphenyl group. The carbonyl group introduces hydrogen-bonding capability absent in 1-(3-Methylphenyl)hexan-1-amine, influencing receptor affinity in central nervous system targets .

Biological Activity

1-(3-Methylphenyl)hexan-1-amine, also known as 3-methylphenylhexylamine, is a compound with the molecular formula C₁₂H₁₉N. Its structure includes a hexane chain and a primary amine functional group, which contribute to its unique chemical properties and potential biological activities. This article explores the biological activity of this compound, focusing on its interactions with biomolecules, mechanisms of action, and implications for drug development.

Structural Characteristics

The compound features a 3-methylphenyl group attached to the second carbon of a hexane chain. This specific arrangement influences its reactivity and biological activity. The following table summarizes the structural comparisons with related compounds:

Compound Name	Structural Features	Unique Aspects
1-Hexanamine	Primary aliphatic amine without aromatic substitution	Lacks aromatic influence
Hexylamine	Isomeric amine of hexane	Different position of the amine group
1-(3-Methylphenyl)pentan-1-amine	Shorter carbon chain (pentane)	Similar aromatic influence but shorter backbone
1-(3-Methylphenyl)butan-1-amine	Even shorter carbon chain (butane)	Retains aromatic influence but reduced carbon length
1-(3-Methylphenyl)propan-1-amine	Shortest carbon chain among similar compounds	Significant reduction in molecular size

Research indicates that 1-(3-Methylphenyl)hexan-1-amine may interact with various biomolecules through modulation of enzyme activity and receptor binding. These interactions could influence neurological pathways, making the compound a candidate for further investigation in drug development targeting conditions affecting the nervous system.

Enzyme Modulation

Studies have shown that this compound can modulate the activity of certain enzymes, potentially leading to significant pharmacological effects. For instance, it may enhance or inhibit specific enzymatic pathways related to neurotransmitter regulation, which is crucial for conditions like depression or anxiety disorders.

Receptor Binding

The binding affinity of 1-(3-Methylphenyl)hexan-1-amine towards various receptors has been explored. Its structural features allow it to interact with receptors involved in neurotransmission, which can lead to altered physiological responses. Understanding these binding interactions is essential for elucidating its biological effects and therapeutic potential.

Case Studies

Several studies have examined the biological activity of 1-(3-Methylphenyl)hexan-1-amine: